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Compound of Interest

Compound Name: 2-(4-bromophenyl)aniline

Cat. No.: B1354143 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the health and safety data pertinent to

the handling of 2-(4-bromophenyl)aniline. In the absence of specific safety data for this

compound, this guide extrapolates information from structurally similar and potentially

hazardous analogues, primarily 4-bromoaniline and aniline, to provide a conservative and

robust framework for safe handling and risk assessment.

Hazard Identification and Classification
While specific GHS (Globally Harmonized System of Classification and Labelling of Chemicals)

classifications for 2-(4-bromophenyl)aniline are not readily available, based on the data for

analogous compounds, it should be handled as a substance with the potential for significant

health hazards. The following table summarizes the GHS classifications for 4-bromoaniline,

which serves as a primary surrogate for hazard assessment.
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Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 3
H311: Toxic in contact with

skin

Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

Specific Target Organ Toxicity

(Repeated Exposure)
Category 2

H373: May cause damage to

organs through prolonged or

repeated exposure

Hazardous to the Aquatic

Environment, Acute Hazard
Category 1 H400: Very toxic to aquatic life

Hazardous to the Aquatic

Environment, Long-term

Hazard

Category 1
H410: Very toxic to aquatic life

with long lasting effects

Physical and Chemical Properties
Understanding the physical and chemical properties of a substance is crucial for safe handling

and storage. The following table presents available data for 2-(4-bromophenyl)aniline and its

close analogue, 4-bromoaniline.
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Property 2-(4-bromophenyl)aniline 4-Bromoaniline

CAS Number 62532-98-3 106-40-1[1][2]

Molecular Formula C12H10BrN C6H6BrN[1][3]

Molecular Weight 248.12 g/mol 172.025 g·mol−1[1]

Appearance Not specified
Colorless to pale yellow

crystals[3]

Boiling Point 354.8ºC at 760 mmHg[4] Not specified

Melting Point Not specified 60 to 64 °C[1]

Flash Point 168.4ºC[4] Not specified

Density 1.432 g/cm³[4] 1.5 g/cm3 [1]

Solubility in Water Not specified <0.1 g/100 mL at 23 °C[1]

Toxicological Information
Detailed toxicological data for 2-(4-bromophenyl)aniline is not available. The information

below is based on data for aniline and is intended to provide a conservative estimate of

potential toxicity.

Toxicity Endpoint Aniline Data

LD50 Oral (Rat) 250 mg/kg[5]

LD50 Dermal (Rabbit) 820 mg/kg[5]

LC50 Inhalation (Mouse) 248 ppm (4 h)[5]

Potential Health Effects:

Inhalation: May be harmful if inhaled and may cause respiratory tract irritation.[6][7] Aniline

inhalation can lead to the formation of methemoglobin, causing dizziness, drowsiness,

headache, shortness of breath, and cyanosis (bluish discoloration of the skin).[6]
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Skin Contact: Toxic in contact with skin and causes skin irritation.[6][8] Aniline is well-

absorbed through the skin, which can contribute to systemic toxicity, with effects possibly

delayed for several hours.[9]

Eye Contact: Causes serious eye irritation.[7][8][10][11]

Ingestion: Harmful if swallowed.[6][7] Ingestion of aniline can lead to intense

methemoglobinemia, potentially causing asphyxia and damage to the central nervous

system.[6]

Chronic Exposure: Prolonged or repeated exposure may cause damage to organs, including

the liver, kidneys, spleen, and blood.[3][5][8] Aniline is suspected of causing genetic defects

and cancer.[5][12][13]

Experimental Protocols for Safe Handling
Given the potential hazards, stringent safety protocols must be followed when handling 2-(4-
bromophenyl)aniline. The following are detailed methodologies for key aspects of its use in a

laboratory setting.

4.1. Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense.

Eye and Face Protection: Wear chemical safety goggles and a face shield.[14][15] Eye

protection should be tested and approved under appropriate government standards such as

NIOSH (US) or EN 166 (EU).[14]

Skin Protection:

Gloves: Wear appropriate chemical-resistant gloves. Gloves must be inspected prior to

use, and proper glove removal technique (without touching the glove's outer surface) must

be followed.[14][15]

Lab Coat/Protective Suit: A complete suit protecting against chemicals or a lab coat should

be worn.[14]
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Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood.[8] If exposure limits are exceeded or irritation is experienced, a

NIOSH/MSHA or European Standard EN 149 approved respirator with an appropriate filter

should be used.[8]

4.2. Engineering Controls

Ventilation: Use only outdoors or in a well-ventilated area, with a strong preference for a

certified chemical fume hood.[8]

Safety Equipment: Emergency eyewash stations and safety showers must be readily

available in the immediate vicinity of any handling area.[16]

4.3. Handling and Storage

Handling:

Avoid contact with skin, eyes, and clothing.[6]

Do not breathe dust, fume, gas, mist, vapors, or spray.[8]

Wash hands thoroughly after handling.[8]

Do not eat, drink, or smoke when using this product.[8]

Storage:

Store in a tightly closed container in a dry and well-ventilated place.

Store locked up.[8]

The compound may be light and air-sensitive; consider storage under an inert atmosphere

and protected from direct sunlight.[8]

Incompatible materials include acids, acid anhydrides, acid chlorides, and chloroformates.

[8]

4.4. First Aid Measures
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Immediate medical attention is required for any exposure.

Inhalation: If inhaled, remove the person to fresh air and keep them comfortable for

breathing. If not breathing, give artificial respiration. Call a POISON CENTER or doctor

immediately.[8]

Skin Contact: Take off immediately all contaminated clothing. Wash the skin with plenty of

soap and water for at least 15 minutes. Call a POISON CENTER or doctor immediately.[6][8]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing for at least 15 minutes. Get immediate medical

advice/attention.[6][8]

Ingestion: Do NOT induce vomiting. Rinse mouth. Call a POISON CENTER or doctor

immediately.[8]

4.5. Spill and Disposal Procedures

Spill Response:

Evacuate personnel to a safe area.[14]

Wear appropriate PPE, including respiratory protection.[14]

Avoid dust formation.[8][14]

Sweep up the material and shovel it into a suitable, closed container for disposal.[8][14]

Do not let the product enter drains.

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, regional, and national regulations.[8]

Visualizations
The following diagrams illustrate key safety workflows and logical relationships relevant to

handling hazardous chemicals like 2-(4-bromophenyl)aniline.
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Caption: Hazard identification and risk assessment workflow.
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Caption: General workflow for safe chemical handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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